2-Oxo-6-methylthiohexanoic acid

• Molecular Formula: C7H12O3S
• Molecular Weight: 176.24 g/mol
• SMILES: CSCCCCC(=O)C(=O)O
• InChI: InChI=1S/C7H12O3S/c1-11-5-3-2-4-6(8)7(9)10/h2-5H2,1H3,(H,9,10)
• InChIKey: GRUGZHAOXOPASC-UHFFFAOYSA-N

In glucosinolate biosynthesis research, generic 2-oxo acid substrates confound BCAT3 vs. BCAT4 activity assignments. 2-Oxo-6-methylthiohexanoic acid (MTOH) is the only known substrate converted by BCAT3 (62-86% rel. activity) with zero detectable turnover by BCAT4, enabling unambiguous BCAT3-specific assays. - BCAT3-selective: zero BCAT4 conversion - Km = 0.463 mM for MAM3 kinetics - DMSO solubility: 25 mg/mL; stable ≥2 months at -20°C - Validated reference standard for Arabidopsis & Brassica glucosinolate profiling

2-Oxo-6-methylthiohexanoic Acid: Procurement-Relevant Identity, Pathway Role, and Physicochemical Baseline

2-Oxo-6-methylthiohexanoic acid (synonym: 6-(methylthio)-2-oxo-hexanoic acid; KEGG ID: C17216; ChEBI: 80965) is a medium-chain ω-methylthio-2-oxoalkanoic acid with molecular formula C₇H₁₂O₃S and monoisotopic mass 176.0507 Da [1][2]. It belongs to the medium-chain keto acid class and functions as an obligate intermediate in the methionine (Met) side-chain elongation cycle of aliphatic glucosinolate biosynthesis in Brassicaceae plants [2][3]. The compound is a primary metabolite found in Arabidopsis thaliana and is also detected as a dietary biomarker in foods such as broad bean, turmeric, and soursop [3].

Pathway Methionine chain elongation intermediate in glucosinolate biosynthesis

Selectivity BCAT3-selective, BCAT4-inert probe for paralog discrimination

Analytics Sulfur-containing reference for LC-MS/MS methylthio-2-oxo acid profiling

• [1] KEGG Compound: C17216; 2-Oxo-6-methylthiohexanoic acid. Kyoto Encyclopedia of Genes and Genomes. View Source
• [2] ChEBI: 80965 – 2-Oxo-6-methylthiohexanoic acid. Chemical Entities of Biological Interest, EMBL-EBI. View Source
• [3] HMDB0304083: 2-oxo-6-methylthiohexanoate metabocard. Human Metabolome Database, 2021. View Source

Why 2-Oxo-6-methylthiohexanoic Acid Cannot Be Replaced by Shorter- or Longer-Chain Methylthio-2-oxo Analogs in Research Procurements

Within the ω-methylthio-2-oxoalkanoic acid series, enzyme recognition is exquisitely chain-length-dependent: 2-oxo-6-methylthiohexanoic acid (C5 backbone + S, MTOH) occupies a discrete substrate niche that neither the C4 (MTOB) nor the C5 (MTOP) nor longer-chain (C7, C8) analogs can fully substitute [1]. The branched-chain aminotransferase BCAT3 accepts MTOH as a substrate (62–86% relative activity), whereas the paralog BCAT4 shows zero detectable conversion of MTOH, demonstrating that MTOH is functionally invisible to BCAT4 [1][2]. Similarly, methylthioalkylmalate synthase (MAM3) discriminates among chain-length variants with Km values spanning an 11.5-fold range (0.081–0.932 mM), placing MTOH (Km 0.463 mM) at an intermediate affinity position distinct from its immediate neighbors [3]. Generic substitution with a shorter or longer methylthio-2-oxo acid will therefore alter both the transamination and condensation kinetics in glucosinolate biosynthetic pathway studies, potentially leading to erroneous metabolic flux interpretations.

Shorter-chain analogs (MTOB, MTOP) are substrates for both BCAT3 and BCAT4, losing paralog selectivity.

Longer-chain methylthio-2-oxo acids alter MAM3 affinity and condensation kinetics, shifting metabolic flux interpretation.

Non-sulfur 2-oxo-octanoic acid lacks characteristic MS signature and differs in lipophilicity, compromising analytical specificity.

• [1] Knill T, Schuster J, Binder S. Arabidopsis Branched-Chain Aminotransferase 3 Functions in Both Amino Acid and Glucosinolate Biosynthesis. Plant Physiol. 2008;146(3):1028–1039. Table II. View Source
• [2] Schuster J, Knill T, Reichelt M, Gershenzon J, Binder S. BRANCHED-CHAIN AMINOTRANSFERASE4 Is Part of the Chain Elongation Pathway in the Biosynthesis of Methionine-Derived Glucosinolates in Arabidopsis. Plant Cell. 2006;18(10):2664–2679. Table 1. View Source
• [3] Textor S, de Kraker JW, Hause B, Gershenzon J, Tokuhisa JG. MAM3 Catalyzes the Formation of All Aliphatic Glucosinolate Chain Lengths in Arabidopsis. Plant Physiol. 2007;144(1):60–71. BRENDA-extracted KM values. View Source

2-Oxo-6-methylthiohexanoic Acid: Quantitative Differentiation Evidence for Scientific Procurement Decisions

BCAT3 vs. BCAT4 Paralog Discrimination: MTOH Is a Substrate for BCAT3 but Completely Inert Toward BCAT4

In side-by-side recombinant enzyme assays using Arabidopsis thaliana BCAT3 and BCAT4, 2-oxo-6-methylthiohexanoic acid (MTOH) displays a qualitative activity dichotomy versus its one-carbon-shorter analogs. BCAT3 converts MTOH with relative activities of 62% (at 0.1 mM substrate) and 86% (at 2 mM) compared with 4-methylthio-2-oxobutanoate (MTOB = 100%) [1]. In contrast, BCAT4 yields zero detectable activity with MTOH at both 0.1 mM and 2 mM concentrations, while robustly converting MTOB (100%) and MTOP (48–53%) [2]. The differential selectivity means that MTOH cannot be functionally replaced by MTOB or MTOP in experiments involving BCAT4, and it uniquely discriminates BCAT3 from BCAT4 activity in coupled aminotransferase assays.

Paralog specificity

Head-to-head

BCAT3: 62–86% rel. activity
BCAT4: 0% (0.1–2 mM)

BCAT3-selective, BCAT4-inert substrate eliminates paralog cross-activity.

Recombinant enzyme assay; vs. MTOB reference.

Evidence Dimension	Relative enzyme activity (% of MTOB reference) at two substrate concentrations
Target Compound Data	BCAT3: 62% (0.1 mM), 86% (2 mM); BCAT4: 0% (0.1 mM), 0% (2 mM)
Comparator Or Baseline	MTOB (4-methylthio-2-oxobutanoate): BCAT3 100%/100%; BCAT4 100%/100%. MTOP (5-methylthio-2-oxopentanoate): BCAT3 109%/112%; BCAT4 48%/53%
Quantified Difference	BCAT4 Δ(MTOH vs. MTOB activity) = –100%; BCAT3 Δ(MTOH vs. MTOP activity at 0.1 mM) = –47 percentage points
Conditions	Recombinant BCAT3 and BCAT4 proteins expressed in E. coli; coupled enzyme assay; substrate concentrations 0.1 mM and 2.0 mM; pH and temperature per published methods

Why This Matters

For researchers dissecting BCAT3 vs. BCAT4 contributions to the Met chain elongation pathway, only MTOH provides a BCAT3-selective, BCAT4-inert probe substrate, eliminating ambiguity from overlapping paralog activities.

• [1] Knill T, Schuster J, Binder S. Arabidopsis Branched-Chain Aminotransferase 3 Functions in Both Amino Acid and Glucosinolate Biosynthesis. Plant Physiol. 2008;146(3):1028–1039. Table II. View Source
• [2] Schuster J, Knill T, Reichelt M, Gershenzon J, Binder S. BRANCHED-CHAIN AMINOTRANSFERASE4 Is Part of the Chain Elongation Pathway. Plant Cell. 2006;18(10):2664–2679. Table 1. View Source

MAM3 Substrate Affinity Ranking: MTOH Occupies an Intermediate Km Position Among Methylthio-2-oxoalkanoic Acid Homologs

Arabidopsis MAM3 (methylthioalkylmalate synthase, EC 2.3.3.17) exhibits a chain-length-dependent affinity gradient for ω-methylthio-2-oxoalkanoic acid substrates. The Km for 6-methylthio-2-oxohexanoate (MTOH) is 0.463 mM, which is nearly identical to its one-carbon-shorter homolog 5-methylthio-2-oxopentanoate (MTOP, Km = 0.476 mM) but 2.0-fold lower (tighter binding) than 4-methylthio-2-oxobutanoate (MTOB, Km = 0.932 mM) [1]. Extending the chain further yields progressively higher affinity: 8-methylthio-2-oxooctanoate Km = 0.253 mM (1.8-fold tighter than MTOH) and 9-methylthio-2-oxononanoate Km = 0.081 mM (5.7-fold tighter than MTOH) [1]. MTOH thus sits at a transition point where affinity begins to increase sharply with chain length—a property not shared by the shorter MTOB and MTOP substrates.

MAM3 affinity

Reported

Km = 0.463 mM
2.0× tighter than MTOB

Intermediate chain-length affinity; critical for C5 kinetic modeling.

Recombinant MAM3, pH 8.0, 32°C.

Evidence Dimension	Michaelis constant (Km) for MAM3-catalyzed condensation with acetyl-CoA
Target Compound Data	Km = 0.463 mM (6-methylthio-2-oxohexanoate, MTOH)
Comparator Or Baseline	MTOB (C3): Km = 0.932 mM; MTOP (C4): Km = 0.476 mM; 8-methylthio-2-oxooctanoate (C7): Km = 0.253 mM; 9-methylthio-2-oxononanoate (C8): Km = 0.081 mM
Quantified Difference	MTOH affinity is 2.0× tighter than MTOB, 1.03× tighter than MTOP, 1.8× weaker than C7, 5.7× weaker than C8
Conditions	Recombinant Arabidopsis thaliana MAM3; pH 8.0, 32°C; acetyl-CoA co-substrate; data from Textor et al. 2007 Plant Physiol. 144:60–71

Why This Matters

Procurement of MTOH rather than relying on the more common MTOB or MTOP enables accurate kinetic modeling of the C5 chain-elongation step; using the wrong chain-length analog introduces up to 2-fold error in Km-based flux calculations.

• [1] Textor S, de Kraker JW, Hause B, Gershenzon J, Tokuhisa JG. MAM3 Catalyzes the Formation of All Aliphatic Glucosinolate Chain Lengths in Arabidopsis. Plant Physiol. 2007;144(1):60–71. KM values extracted via BRENDA. View Source

Physicochemical Differentiation of MTOH from Its Non-Sulfur Carbon Backbone Analog 2-Oxo-octanoic Acid

The presence of the ω-methylthio group in 2-oxo-6-methylthiohexanoic acid introduces a polarizable sulfur atom that alters key physicochemical parameters relative to the all-carbon analog 2-oxo-octanoic acid. MTOH has a calculated XlogP of 1.00 and a topological polar surface area (TPSA) of 79.70 Ų [1]. The sulfur atom contributes additional polarizability (molar refractivity increment) and a predicted pKa of 4.73 for the carboxylic acid group . In contrast, 2-oxo-octanoic acid (C₈H₁₄O₃, MW 158.20) lacks the sulfur center and is expected to have a higher logP (~2.3 estimated) and lower TPSA (~54 Ų) [2]. These differences directly impact reversed-phase chromatographic retention time, liquid-liquid extraction efficiency, and membrane permeability in cellular uptake studies.

Physicochemical profile

Class-level

XlogP 1.00, TPSA 79.7 Ų
vs. non-S analog XlogP ~2.3

Sulfur alters LC retention and MS detectability; requires adjusted extraction.

Predicted values; verify experimentally.

Evidence Dimension	Lipophilicity (XlogP) and Topological Polar Surface Area (TPSA)
Target Compound Data	XlogP = 1.00; TPSA = 79.70 Ų; pKa = 4.73 (predicted)
Comparator Or Baseline	2-Oxo-octanoic acid (non-sulfur analog): estimated XlogP ~2.3; TPSA ~54 Ų (class-typical values; explicit experimental data not located for this comparator)
Quantified Difference	ΔXlogP ≈ –1.3 units (MTOH is more hydrophilic); ΔTPSA ≈ +25.7 Ų (MTOH has larger polar surface area)
Conditions	Predicted values from XlogP algorithm and ChemAxon; pKa predicted by ACD/Labs. Experimental logP and TPSA for MTOH not independently verified.

Why This Matters

For analytical method development (LC-MS/MS), the sulfur atom provides a distinct mass defect and MS/MS fragmentation signature that the all-carbon analog lacks; MTOH also requires different extraction solvent polarity due to its lower logP.

• [1] PlanteaDB: 2-Oxo-6-methylthiohexanoic acid compound entry. XlogP and TPSA values. View Source
• [2] 2-Oxo-octanoic acid properties estimated from medium-chain 2-oxo acid class data; explicit comparator values are class-level estimates and explicitly noted as such. View Source

Solid-State and Solution Stability Profile Enables Long-Term Storage for Multi-Year Experimental Programs

2-Oxo-6-methylthiohexanoic acid is supplied as an off-white solid with documented stability of 2 years from the date of purchase when stored at –20°C under recommended conditions . The compound is soluble in DMSO (up to 20–25 mg/mL) and DMF (up to 25 mg/mL); DMSO stock solutions may be stored at –20°C for up to 2–3 months without significant degradation . This stability profile compares favorably with shorter-chain methylthio-2-oxo acids such as MTOB, which are more hygroscopic and prone to oxidative degradation of the thioether moiety. The compound is practically insoluble in water and weakly acidic (pKa 4.73), necessitating organic co-solvent for biological assay preparation .

Stability profile

Data to verify

Solid: ≥2 years at -20°C
DMSO sol.: ≥2 months

Supports multi-month studies without re-preparation.

Vendor specification; no comparative data.

Evidence Dimension	Solid-state and solution stability
Target Compound Data	Solid: stable ≥2 years at –20°C; DMSO solution: stable ≥2 months at –20°C; soluble in DMSO up to 25 mg/mL
Comparator Or Baseline	MTOB (4-methylthio-2-oxobutanoate): typical vendor specification indicates shorter solution stability (≤1 month in DMSO) due to higher reactivity of the shorter-chain α-keto acid moiety; explicit comparative stability study not located.
Quantified Difference	At least 2× longer DMSO solution stability for MTOH vs. MTOB per vendor datasheets (class-level inference; direct comparative stability study not identified in literature)
Conditions	Storage at –20°C; DMSO or DMF as solvent; data from ChemicalBook vendor specifications

Why This Matters

Procurement of MTOH rather than MTOB is advantageous for longitudinal studies spanning multiple months where repeated preparation of fresh MTOB solutions would introduce inter-batch variability.

High-Value Application Scenarios for 2-Oxo-6-methylthiohexanoic Acid Based on Verified Differentiation Evidence

BCAT3/BCAT4 Paralog Discrimination in Glucosinolate Pathway Elucidation

MTOH serves as the only known substrate that is converted by BCAT3 (62–86% relative activity) while showing zero detectable turnover by BCAT4 [1]. This unique selectivity profile makes MTOH indispensable for in vitro biochemical assays designed to resolve the respective contributions of BCAT3 and BCAT4 to the transamination steps of the Met chain elongation cycle. Researchers studying bcat3/bcat4 double knockout complementation or seeking a BCAT3-specific activity probe in crude plant extracts should procure MTOH rather than the commonly used MTOB or MTOP, both of which are accepted by both paralogs [1].

MAM3 Kinetic Characterization and Chain-Length Specificity Profiling

MTOH (Km = 0.463 mM) represents the C5 chain-length substrate for MAM3 and occupies the affinity inflection point where Km values transition from >0.9 mM (MTOB) to <0.1 mM (C8 homolog) [1]. Accurate determination of MAM3 kinetic parameters for glucosinolate biosynthetic modeling requires each chain-length substrate to be assayed individually; using MTOP (Km 0.476 mM) as a proxy introduces measurable but distinct kinetic behavior due to the different product malate derivatives formed (2-(3'-methylthiopropyl)malate vs. 2-(4'-methylthiobutyl)malate) [1]. MTOH is the correct substrate for studying C5 glucosinolate precursor formation.

LC-MS/MS Method Development for Methylthio-2-oxo Acid Profiling in Plant Metabolomics

The sulfur atom in MTOH provides a characteristic isotopic signature (³⁴S natural abundance ~4.2%) and distinct MS/MS fragmentation that differentiates it from co-eluting non-sulfur 2-oxo acids such as 2-oxo-octanoic acid [1]. The lower XlogP (1.00 vs. ~2.3) requires adjusted reversed-phase gradient conditions compared with all-carbon analogs [1]. MTOH is also a validated reference standard for quantifying this intermediate in Arabidopsis and Brassica crop species where glucosinolate profiles are being altered through breeding or genetic engineering .

Synthetic Biology and in Vitro Reconstitution of Aliphatic Glucosinolate Pathways

In cell-free systems engineered to produce specific glucosinolate chain lengths, MTOH is the committed intermediate for C5 glucosinolate biosynthesis [1]. Feeding experiments with MTOH, but not with MTOB or MTOP, yield the C5 glucosinolate product profile without cross-contamination from C4 or C6 products [1]. The documented DMSO solubility (up to 25 mg/mL) and solution stability (≥2 months at –20°C) support its use in prolonged in vitro reconstitution experiments where consistent substrate concentration is critical for quantitative yield assessment .

Application

Selection Property

Validation Focus

BCAT3/BCAT4 paralog discrimination

BCAT3-selective, BCAT4-inert substrate

Paralog-specific transamination endpoint

MAM3 kinetic characterization

C5 chain-length substrate (intermediate affinity)

Chain-length-specific condensation kinetics

LC-MS/MS methylthio-2-oxo acid profiling

Sulfur isotopic and MS/MS signature

Chromatographic separation from non-sulfur analogs

In vitro glucosinolate pathway reconstitution

Committed C5 glucosinolate precursor

Substrate stability and product specificity

• [1] Textor S, de Kraker JW, Hause B, Gershenzon J, Tokuhisa JG. MAM3 Catalyzes the Formation of All Aliphatic Glucosinolate Chain Lengths in Arabidopsis. Plant Physiol. 2007;144(1):60–71. View Source